molecular formula C19H19F3N2O3 B2483041 3-(3,5-dimethylisoxazol-4-yl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)propanamide CAS No. 1421482-22-5

3-(3,5-dimethylisoxazol-4-yl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)propanamide

Cat. No.: B2483041
CAS No.: 1421482-22-5
M. Wt: 380.367
InChI Key: QRCCPZKDKTUXPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-(3,5-dimethylisoxazol-4-yl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)propanamide is a structurally complex molecule designed for targeted protein modulation. Its core features include:

  • A 3,5-dimethylisoxazole moiety, known for its role in hydrogen bonding and π-π stacking interactions in enzyme inhibition .
  • A propanamide linker connecting the isoxazole to a rigid but-2-yn-1-yl group.
  • A terminal 3-(trifluoromethyl)phenoxy substituent, which enhances lipophilicity and metabolic stability due to the electron-withdrawing trifluoromethyl group .

Such mechanisms are explored in epigenetic regulation and cancer therapy .

Properties

IUPAC Name

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19F3N2O3/c1-13-17(14(2)27-24-13)8-9-18(25)23-10-3-4-11-26-16-7-5-6-15(12-16)19(20,21)22/h5-7,12H,8-11H2,1-2H3,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRCCPZKDKTUXPP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)CCC(=O)NCC#CCOC2=CC=CC(=C2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19F3N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Compound A: 1-(2-Morpholinoethyl)-1H-benzo[d]imidazol-2-yl)ethyl)phenoxy)ethyl)propenamide

  • Key Features: Morpholinoethyl group: Enhances solubility via polar tertiary amine interactions. Benzimidazole core: Facilitates intercalation or binding to hydrophobic protein pockets. Ethylpropenamide linker: Less rigid than the but-2-yn-1-yl group in the target compound.

Compound B: 3-(2-(2-Aminoethoxy)ethoxy)-N-(2-(4-(2-(5-(3,5-Dimethylisoxazol-4-yl)...))

  • Key Features :
    • 3,5-Dimethylisoxazole : Shared with the target compound, suggesting similar binding interactions.
    • Ethylene glycol (PEG-like) chain : Improves aqueous solubility but may reduce membrane permeability.
    • Amine-terminated side chain : Allows conjugation to other functional groups (e.g., acetyltransferases) .

Comparative Data Table

Property Target Compound Compound A Compound B
Core Structure 3,5-Dimethylisoxazole + propanamide + but-2-yn-1-yl + trifluoromethylphenoxy Benzimidazole + morpholinoethyl + ethylpropenamide 3,5-Dimethylisoxazole + PEG-like chain + amine
Lipophilicity (LogP) High (due to trifluoromethylphenoxy) Moderate (morpholinoethyl balances hydrophobicity) Low (PEG chain dominates)
Metabolic Stability Enhanced (trifluoromethyl resists oxidative metabolism) Moderate (morpholinoethyl may undergo N-dealkylation) Low (PEG chain susceptible to hydrolysis)
Target Affinity Hypothesized high (rigid alkyne linker optimizes spatial orientation) Moderate (flexible linker reduces binding precision) High (shared isoxazole moiety supports target engagement)
Synthetic Feasibility Challenging (alkyne synthesis requires specialized conditions) Routine (morpholinoethyl and benzimidazole are well-characterized) Moderate (PEG chain introduces purification challenges)

Research Findings and Mechanistic Insights

  • Role of Trifluoromethylphenoxy: The 3-(trifluoromethyl)phenoxy group in the target compound likely improves binding to hydrophobic pockets in target proteins, as seen in kinase inhibitors like gefitinib .
  • 3,5-Dimethylisoxazole : This moiety is critical for acetyltransferase recruitment , as evidenced by its presence in both the target compound and Compound B .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.